Cas no 2060049-51-4 (tert-butyl 4-(2,2-dimethylcyclopropyl)methylpiperazine-1-carboxylate)

Tert-butyl 4-(2,2-dimethylcyclopropyl)methylpiperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a sterically hindered cyclopropyl group and a Boc-protected piperazine moiety, which enhance its stability and reactivity in selective transformations. The tert-butyloxycarbonyl (Boc) group facilitates easy deprotection under mild acidic conditions, making it valuable for amine functionalization. The 2,2-dimethylcyclopropyl substituent contributes to unique steric and electronic properties, enabling applications in the synthesis of bioactive compounds. This compound is well-suited for use in medicinal chemistry, where controlled functional group manipulation is critical. Its high purity and well-defined reactivity profile make it a reliable building block for complex molecular architectures.

tert-butyl 4-(2,2-dimethylcyclopropyl)methylpiperazine-1-carboxylate structure

2060049-51-4 structure

Product Name:tert-butyl 4-(2,2-dimethylcyclopropyl)methylpiperazine-1-carboxylate

CAS No:2060049-51-4

MF:C₁₅H₂₈N₂O₂

MW:268.395024299622

MDL:MFCD30488285

CID:5613863

PubChem ID:137702745

Update Time:2025-10-29

tert-butyl 4-(2,2-dimethylcyclopropyl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl4-[(2,2-dimethylcyclopropyl)methyl]piperazine-1-carboxylate
- 2060049-51-4
- EN300-330578
- tert-Butyl 4-[(2,2-dimethylcyclopropyl)methyl]piperazine-1-carboxylate
- 1-Piperazinecarboxylic acid, 4-[(2,2-dimethylcyclopropyl)methyl]-, 1,1-dimethylethyl ester
- tert-butyl 4-(2,2-dimethylcyclopropyl)methylpiperazine-1-carboxylate
- MDL： MFCD30488285
- Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-8-6-16(7-9-17)11-12-10-15(12,4)5/h12H,6-11H2,1-5H3
- InChI Key： RSPLXVLJRGXFIT-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(CC1)CC1CC1(C)C)=O

Computed Properties

Exact Mass: 268.215078140g/mol
Monoisotopic Mass: 268.215078140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 32.8Å²

Experimental Properties

Density: 1.028±0.06 g/cm3(Predicted)
Boiling Point: 330.5±35.0 °C(Predicted)
pka: 7.28±0.10(Predicted)

tert-butyl 4-(2,2-dimethylcyclopropyl)methylpiperazine-1-carboxylate Pricemore >>

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Enamine	EN300-330578-1g	tert-butyl 4-[(2,2-dimethylcyclopropyl)methyl]piperazine-1-carboxylate	2060049-51-4		1g	$1500.0	2023-09-04
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Enamine	EN300-330578-0.1g	tert-butyl 4-[(2,2-dimethylcyclopropyl)methyl]piperazine-1-carboxylate	2060049-51-4	95.0%	0.1g	$1320.0	2025-03-18
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